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Compound of Interest

Compound Name: Forestine

Cat. No.: B1330033 Get Quote

A comprehensive search for "structure-activity relationship (SAR) studies of Forestine and its

analogs" has revealed a significant lack of publicly available scientific literature, experimental

data, and established signaling pathways for a compound named "Forestine" or its likely

correct spelling, "Forrestine."

Searches for "Forestine" did not yield any relevant results for a specific chemical compound.

Further investigation into "Forrestine" identified a compound with the molecular formula

C43H49NO18 in chemical databases such as PubChem. However, there are no associated

publications detailing its structure-activity relationships, the synthesis of its analogs, or its

biological activities in a way that would allow for a comparative guide as requested.

The absence of such data prevents the creation of the requested comparison guide, including

quantitative data tables, detailed experimental protocols, and diagrams of signaling pathways.

It is possible that Forrestine is a very recently discovered natural product, and research into its

biological activity and the effects of structural modifications has not yet been published.

Alternatively, the provided name may be a significant misspelling of a different compound that

is well-documented.

Researchers, scientists, and drug development professionals interested in this area are

encouraged to verify the compound's name and search for literature under alternative names or

identifiers. Should "Forrestine" be a novel discovery, future research will be necessary to

elucidate its biological properties and establish a foundation for structure-activity relationship

studies.
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Without any existing data on the biological activity, SAR, or analogs of Forrestine, it is not

possible to provide the requested detailed comparison guide, including data tables,

experimental protocols, and visualizations of signaling pathways. Further research on this

compound is required before such a guide can be compiled.

To cite this document: BenchChem. [No Structure-Activity Relationship Studies Found for
Forrestine and Its Analogs]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1330033#structure-activity-relationship-sar-studies-
of-forestine-and-its-analogs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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